Cas no 777857-46-2 (3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid)

• Product Name: 3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid
• CAS No: 777857-46-2
• MF: C₂₂H₁₈O₅
• MW: 362.375326633453
• CID: 6561816
• Update Time: 2025-05-30

3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid
• 3-(2,5-Dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)-propionic acid
• 7H-Furo[3,2-g][1]benzopyran-6-propanoic acid, 2,5-dimethyl-7-oxo-3-phenyl-

• Inchi： 1S/C22H18O5/c1-12-15(8-9-20(23)24)22(25)27-18-11-19-17(10-16(12)18)21(13(2)26-19)14-6-4-3-5-7-14/h3-7,10-11H,8-9H2,1-2H3,(H,23,24)
• InChI Key： FSBPSGLXPOSHDW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC3OC(C)=C(C4=CC=CC=C4)C=3C=C2C(C)=C1CCC(O)=O

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Melting Point: 208-210 °C(Solv: isopropanol (67-63-0))
• Boiling Point: 593.6±50.0 °C(Predicted)
• pka: 4.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans

Additional information on 3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid

Comprehensive Overview of 3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid (CAS No. 777857-46-2)

3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid, with the CAS number 777857-46-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of furochromenone derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the furo[3,2-g]chromen core and the propanoic acid side chain, make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown growing interest in furochromenone derivatives due to their potential therapeutic properties. Researchers are particularly intrigued by the compound's anti-inflammatory and antioxidant effects, which align with current trends in addressing chronic diseases and aging-related conditions. The presence of the phenyl and dimethyl groups in its structure further enhances its stability and bioavailability, making it a subject of extensive structure-activity relationship (SAR) studies.

The synthesis of 3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid involves multi-step organic reactions, often starting from readily available precursors like 7-hydroxycoumarin. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are critical for ensuring the compound's suitability for further pharmacological evaluation.

One of the most frequently asked questions about this compound revolves around its potential bioactivity. Preliminary studies suggest that it may interact with key enzymatic pathways, particularly those involved in oxidative stress and inflammation. This has led to hypotheses about its utility in managing conditions like neurodegenerative disorders and metabolic syndromes, which are hot topics in modern medicine. However, more in vivo and clinical trials are needed to validate these findings.

From an industrial perspective, the demand for CAS 777857-46-2 is steadily increasing, driven by its potential applications in drug formulation and biomedical research. Companies specializing in fine chemicals and custom synthesis are actively exploring scalable production methods to meet this demand. Additionally, the compound's compatibility with green chemistry principles is being investigated to minimize environmental impact during synthesis.

In summary, 3-(2,5-dimethyl-7-oxo-3-phenyl-7H-furo[3,2-g]chromen-6-yl)propanoic acid represents a fascinating area of research with broad implications for health and science. Its unique structure, combined with emerging evidence of bioactivity, positions it as a compound of significant interest for future studies. As research progresses, it is likely to become a key player in the development of novel therapeutic agents.